![molecular formula C19H21N3O3S3 B2650620 N-(4,7-dimethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide CAS No. 1098693-15-2](/img/structure/B2650620.png)
N-(4,7-dimethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(4,7-dimethylbenzo[d]thiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-2-carboxamide” is a complex organic compound. It contains a benzo[d]thiazol-2-yl group, which is a type of heterocyclic aromatic compound, and a piperidine-2-carboxamide group, which is a type of amide .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The benzo[d]thiazol-2-yl group would contribute aromaticity to the molecule, while the piperidine-2-carboxamide group would introduce a cyclic amine structure .Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by its functional groups. For instance, the amide group could undergo hydrolysis, and the aromatic group could participate in electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. For example, the presence of an amide group could result in the formation of hydrogen bonds, affecting its solubility and melting point .Scientific Research Applications
Antibacterial Applications
Research has shown that compounds with thiazole and piperidine components exhibit antibacterial properties. For instance, a study by Selvakumar and Elango (2017) synthesized a series of novel derivatives that demonstrated good antibacterial activity against various Gram-positive and Gram-negative bacterial strains. This suggests that the compound may hold potential for developing new antibacterial agents, particularly due to its structural similarity to researched molecules (Selvakumar & Elango, 2017).
Antimycobacterial Activity
Compounds featuring thiazole rings have been evaluated for their antimycobacterial activities. Research by Jeankumar et al. (2013) designed thiazole-aminopiperidine hybrid analogues that showed significant activity against Mycobacterium tuberculosis, indicating the potential of such structures in combating tuberculosis and related bacterial infections (Jeankumar et al., 2013).
Anticancer Properties
Another area of interest is the anticancer activity associated with thiazole derivatives. Al-Said et al. (2011) explored novel 1,2-dihydropyridines, thiophenes, and thiazole derivatives, finding some with significant in-vitro anticancer activity against human breast cancer cell lines. This highlights the potential of compounds like the one for cancer research and therapy development (Al-Said et al., 2011).
Fungicide Development
The carboxamide group, part of the compound's structure, is known for its fungicidal properties. Research by Yanase et al. (2013) on penthiopyrad, a novel fungicide belonging to the carboxamide group, demonstrated remarkable activity against a range of fungal diseases. This suggests potential agricultural applications for similar compounds (Yanase et al., 2013).
Properties
IUPAC Name |
N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-1-thiophen-2-ylsulfonylpiperidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O3S3/c1-12-8-9-13(2)17-16(12)20-19(27-17)21-18(23)14-6-3-4-10-22(14)28(24,25)15-7-5-11-26-15/h5,7-9,11,14H,3-4,6,10H2,1-2H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAQBVIIXLLVIFJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)C)SC(=N2)NC(=O)C3CCCCN3S(=O)(=O)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O3S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.